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Compound of Interest

Compound Name: 2-Pyridylethylamine hydrochloride

Cat. No.: B8803217

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Pyridylethylamine, and its more commonly used salt form, 2-Pyridylethylamine
dihydrochloride, is a potent and selective agonist for the histamine H1 receptor.[1] As a crucial
tool in research and drug development, it is instrumental in studying histaminergic signaling
pathways and their physiological effects, such as vasoconstriction.[2] Understanding the
intricacies of these pathways is vital for the development of novel therapeutics for a range of
conditions, including allergic reactions and inflammatory diseases. These application notes
provide detailed protocols for the preparation of 2-Pyridylethylamine dihydrochloride solutions
and an overview of the associated signaling cascade.

Chemical and Physical Properties

A comprehensive summary of the key quantitative data for 2-Pyridylethylamine dihydrochloride
is presented in the table below for easy reference. This information is critical for accurate
solution preparation and experimental design.
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Property Value Reference(s)
Molecular Formula C7H10N2-2HCI [2]

Molecular Weight 195.09 g/mol [2]

Purity >98% [11[2]
Appearance Off-white to light brown solid [3]

Solubility in Water Up to 100 mM [2]

Solubility in DMSO Up to 50 mM

Storage (Solid) Desiccate at room temperature  [2]

_ -20°C for up to 1 month; -80°C
Storage (Stock Solution) [3]
for up to 6 months

Experimental Protocols

Protocol 1: Preparation of a 100 mM Aqueous Stock
Solution of 2-Pyridylethylamine Dihydrochloride

This protocol details the steps for preparing a 100 mM stock solution of 2-Pyridylethylamine
dihydrochloride in water.

1. Safety Precautions:

» Always handle 2-Pyridylethylamine dihydrochloride in a well-ventilated area, preferably
within a fume hood.

o Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,
and chemical-resistant gloves.[4]

o Consult the Safety Data Sheet (SDS) for complete safety information before handling the
compound.[4][5]

2. Materials:

e 2-Pyridylethylamine dihydrochloride (MW: 195.09 g/mol )
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» High-purity sterile water (e.g., Milli-Q or equivalent)
» Sterile conical tubes (e.g., 15 mL or 50 mL)
 Sterile serological pipettes

» Vortex mixer

e Analytical balance

e Weighing paper

3. Equipment:

e Fume hood

o Calibrated pipettes

o pH meter (optional, for pH adjustment if required for the specific application)
4. Calculations:

To prepare a 100 mM stock solution, the required mass of 2-Pyridylethylamine dihydrochloride
can be calculated using the following formula:

Mass (g) = Desired Concentration (mol/L) x Desired Volume (L) x Molecular Weight ( g/mol )
» Desired Concentration: 100 mM = 0.1 mol/L

e Desired Volume: For example, to make 10 mL=0.01 L

e Molecular Weight: 195.09 g/mol

Calculation Example for 10 mL of a 100 mM solution:

Mass (g) = 0.1 mol/L x 0.01 L x 195.09 g/mol = 0.19509 g = 19.51 mg

5. Procedure:
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» Weighing the Compound: In a fume hood, accurately weigh out 19.51 mg of 2-
Pyridylethylamine dihydrochloride on an analytical balance using weighing paper.

» Transfer: Carefully transfer the weighed compound into a sterile 15 mL conical tube.
 Dissolution:

o Add approximately 8 mL of high-purity sterile water to the conical tube containing the
compound.

o Cap the tube securely and vortex thoroughly until the solid is completely dissolved. The
solution should be clear and colorless.

e Volume Adjustment:
o Once the solid is fully dissolved, add sterile water to bring the final volume to 10 mL.
o Invert the tube several times to ensure the solution is homogeneous.

» Sterilization (Optional): If sterility is required for downstream applications (e.g., cell culture),
the solution can be filter-sterilized using a 0.22 um syringe filter.

» Aliquoting and Storage:

o Dispense the stock solution into smaller, single-use sterile microcentrifuge tubes to avoid
repeated freeze-thaw cycles.

o Label each aliquot clearly with the compound name, concentration, and date of
preparation.

o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months).[3]

Signaling Pathway and Experimental Workflow

Activation of the histamine H1 receptor by an agonist such as 2-Pyridylethylamine initiates a
well-defined signaling cascade that is crucial for many physiological responses. The following
diagrams illustrate this pathway and a typical experimental workflow for studying its effects.
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Caption: Histamine H1 Receptor Signaling Pathway.
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Caption: Experimental workflow for studying H1 receptor activation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8803217#2-pyridylethylamine-hydrochloride-solution-
preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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